Cas no 1806526-62-4 (1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one
• CAS No: 1806526-62-4
• MF: C₁₁H₁₂BrClOS
• MW: 307.634380340576
• CID: 4972997
• Update Time: 2025-10-28

1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H12BrClOS/c1-7(14)10(12)9-5-3-4-8(6-13)11(9)15-2/h3-5,10H,6H2,1-2H3
• InChI Key： MLYPVOXRPXDOEQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CCl)C=1SC

Computed Properties

• Exact Mass: 305.94808 g/mol
• Monoisotopic Mass: 305.94808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.63
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one (CAS No. 1806526-62-4)

1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one, a heterocyclic compound with the CAS number 1806526-62-4, is a highly significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and its role as an intermediate in synthetic pathways. The structural complexity of this molecule, featuring a brominated ketone moiety linked to a chloromethyl-substituted phenyl ring, makes it a valuable scaffold for medicinal chemists exploring new pharmacophores.

The chemical structure of 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one exhibits a unique combination of functional groups that contribute to its reactivity and potential biological activity. The presence of a bromo substituent on the ketone group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the chloromethyl group on the phenyl ring provides a reactive site for nucleophilic substitution reactions, enabling further derivatization and diversification of the molecular library.

Recent advancements in drug discovery have highlighted the importance of bioisosteric replacements and functional group modifications to optimize pharmacokinetic and pharmacodynamic properties. The bromo- and chloromethyl-substituted phenyl ring in 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one serves as an excellent platform for such modifications. For instance, replacing the bromo group with other halogen atoms or introducing additional heteroatoms can fine-tune electronic properties and influence binding affinity to biological targets. This adaptability has made this compound a favorite among researchers seeking to develop innovative small-molecule drugs.

In the realm of medicinal chemistry, 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one has been explored for its potential role in treating various diseases, including cancer, inflammation, and neurological disorders. The methylthio substituent on the phenyl ring is particularly noteworthy, as it can modulate lipophilicity and metabolic stability, key factors in drug design. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activities by interacting with specific enzymes or receptors involved in disease pathways. For example, modifications aimed at enhancing binding to kinases or transcription factors have shown encouraging results in vitro and in vivo.

The synthesis of 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include bromination of a ketone precursor, followed by functionalization at the phenyl ring using halogenation and thiolation reactions. The use of palladium-catalyzed cross-coupling reactions allows for precise construction of the desired framework while maintaining high yields and purity. These synthetic strategies not only highlight the compound's versatility but also underscore the importance of advanced catalytic methods in modern drug development.

The pharmaceutical industry continues to leverage this compound as a building block for novel therapeutics due to its structural features and synthetic tractability. Researchers are increasingly employing computational chemistry and machine learning algorithms to predict biological activity and optimize lead compounds derived from 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one. Such integrative approaches accelerate the discovery process by rapidly screening large chemical libraries and identifying promising candidates for further validation.

Moreover, the environmental impact of chemical synthesis has prompted investigations into greener methodologies for producing 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one. Catalytic processes that minimize waste generation and energy consumption are being prioritized, aligning with global sustainability goals. Innovations such as flow chemistry and photochemical activation offer sustainable alternatives to traditional batch processes, enhancing efficiency while reducing ecological footprints.

The future prospects for 1-Bromo-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one remain bright, with ongoing research uncovering new applications across multiple therapeutic areas. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes. This compound's unique structural attributes ensure its continued relevance in pharmaceutical innovation, making it a cornerstone of modern drug discovery efforts.